SB 206553 hydrochloride

• IUPAC Name: 1-methyl-N-pyridin-3-yl-6,7-dihydropyrrolo[2,3-f]indole-5-carboxamide;hydrochloride
• InChI: InChI=1S/C17H16N4O.ClH/c1-20-7-4-12-10-16-13(9-15(12)20)5-8-21(16)17(22)19-14-3-2-6-18-11-14;/h2-4,6-7,9-11H,5,8H2,1H3,(H,19,22);1H
• InChI Key: VGEMBOFBPSNOIO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=CC3=C(CCN3C(=O)NC4=CN=CC=C4)C=C21.Cl
• Molecular Formula: C17H17ClN4O
• DSSTOX Substance ID: DTXSID4042622
• Molecular Weight: 328.8 g/mol
• CAS No.: 1197334-04-5

Description

SB 206553 hydrochloride: is a selective antagonist for serotonin type 2B and serotonin type 2C receptors. It is known for its high affinity and selectivity, making it a valuable tool in scientific research. The compound has been studied for its potential anxiolytic properties and its ability to modulate serotonin receptors .

Scientific Research Applications

SB 206553 hydrochloride has a wide range of scientific research applications, including:

Chemistry: Used as a tool to study the structure-activity relationships of serotonin receptors.

Biology: Investigated for its effects on serotonin receptor modulation and its potential anxiolytic properties.

Medicine: Explored for its potential therapeutic applications in treating anxiety and other serotonin-related disorders.

Industry: Utilized in the development of new drugs targeting serotonin receptors

Mechanism of Action

Target of Action

The primary targets of SB 206553 hydrochloride are the 5-HT2B and 5-HT2C serotonin receptors . These receptors are part of the 5-HT receptor family, which plays a crucial role in the neurotransmission of serotonin, a key neurotransmitter involved in mood regulation and other physiological processes .

Mode of Action

This compound acts as a potent and selective antagonist for the 5-HT2B and 5-HT2C serotonin receptors . This means that it binds to these receptors and blocks their activation by serotonin, thereby inhibiting the downstream effects of serotonin signaling .

Biochemical Pathways

The antagonistic action of this compound on the 5-HT2B and 5-HT2C receptors affects the serotonin signaling pathway . By blocking these receptors, this compound can modulate the physiological processes regulated by serotonin, such as mood, appetite, and sleep .

Pharmacokinetics

This suggests that it is well-absorbed and can cross the blood-brain barrier to exert its effects in the central nervous system .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the modulation of serotonin signaling. By acting as an antagonist at the 5-HT2B and 5-HT2C receptors, it can influence various physiological processes regulated by serotonin .

Biochemical Analysis

Biochemical Properties

SB 206553 hydrochloride has a high affinity for the 5-HT2B and 5-HT2C receptors, with pA2 values of 8.89 and 7.92 respectively . It displays over 80-fold selectivity over all other 5-HT receptor subtypes and a variety of other receptors .

Cellular Effects

This compound has been shown to have anxiolytic-like properties . It can attenuate methamphetamine-seeking in rats , suggesting it may have potential therapeutic applications in the treatment of psychostimulant abuse disorders .

Molecular Mechanism

This compound acts as a mixed antagonist for the 5-HT2B and 5-HT2C serotonin receptors . It has also been shown to act as a positive allosteric modulator of α7 nicotinic acetylcholine receptors .

Dosage Effects in Animal Models

This compound can attenuate methamphetamine-seeking in rats

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of SB 206553 hydrochloride involves multiple steps, starting with the preparation of the core structure, followed by functional group modifications. The key steps include:

Formation of the core structure: This involves the cyclization of appropriate starting materials to form the pyrroloindole core.

Functional group modifications: Introduction of the pyridylcarbamoyl group and other necessary functional groups.

Hydrochloride formation: The final step involves the conversion of the free base to its hydrochloride salt form

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to ensure high yield and purity. Key considerations include temperature control, solvent selection, and purification techniques .

Chemical Reactions Analysis

Types of Reactions: SB 206553 hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups on the compound.

Substitution: The compound can undergo substitution reactions, particularly at the pyridyl and indole rings

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Various nucleophiles and electrophiles can be used for substitution reactions

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated compounds .

Comparison with Similar Compounds

Ketanserin: Another serotonin receptor antagonist with a different selectivity profile.

RS-127445 hydrochloride: A selective serotonin type 2B receptor antagonist.

GR 127935 hydrochloride: A compound with similar receptor affinity but different pharmacological properties

Uniqueness: SB 206553 hydrochloride is unique due to its high selectivity for serotonin type 2B and serotonin type 2C receptors, making it a valuable tool for distinguishing between these receptor subtypes. Its anxiolytic properties and ability to modulate multiple receptor pathways further enhance its research utility .